Cas no 1248312-00-6 ((1-methoxypropan-2-yl)(2-phenoxyethyl)amine)

• Product Name: (1-methoxypropan-2-yl)(2-phenoxyethyl)amine
• CAS No: 1248312-00-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD16104857
• CID: 5206827
• PubChem ID: 60688532
• Update Time: 2025-06-28

(1-methoxypropan-2-yl)(2-phenoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-Methoxypropan-2-yl)(2-phenoxyethyl)amine
• 2-Propanamine, 1-methoxy-N-(2-phenoxyethyl)-
• (1-methoxypropan-2-yl)(2-phenoxyethyl)amine

• MDL： MFCD16104857
• Inchi： 1S/C12H19NO2/c1-11(10-14-2)13-8-9-15-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3
• InChI Key： UUJXKEPPQVLAMQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCCOC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 147
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1-methoxypropan-2-yl)(2-phenoxyethyl)amine

Introduction to (1-methoxypropan-2-yl)(2-phenoxyethyl)amine (CAS No. 1248312-00-6)

(1-methoxypropan-2-yl)(2-phenoxyethyl)amine, with the CAS number 1248312-00-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a methoxypropan-2-yl group and a phenoxyethyl group linked by an amine functional group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of (1-methoxypropan-2-yl)(2-phenoxyethyl)amine is C₁₃H₂₁NO₂, and its molecular weight is approximately 231.31 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 1-methoxypropan-2-ol with 2-phenoxyethylamine. This synthesis route has been optimized to achieve high yields and purity, which are crucial for its use in both academic research and industrial applications.

In recent years, (1-methoxypropan-2-yl)(2-phenoxyethyl)amine has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can interact with serotonin receptors, GABA receptors, and other neurotransmitter systems, suggesting its potential as a modulator of neuronal activity.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity of (1-methoxypropan-2-yl)(2-phenoxyethyl)amine to serotonin receptors. The results indicated that the compound exhibits high selectivity for the 5-HT_1A receptor subtype, which is known to play a crucial role in mood regulation and anxiety disorders. This finding has sparked interest in exploring the compound's potential as an anxiolytic agent.

Beyond its potential as a therapeutic agent, (1-methoxypropan-2-yl)(2-phenoxyethyl)amine has also been studied for its use as a building block in the synthesis of more complex molecules. Its amine functional group provides a versatile handle for further chemical modifications, making it an attractive starting material for the development of novel pharmaceuticals and materials.

In the field of materials science, researchers have explored the use of (1-methoxypropan-2-yl)(2-phenoxyethyl)amineJournal of Polymer Science: Part A: Polymer Chemistry in 2024 demonstrated that this compound can be polymerized to form polyamides with unique thermal and mechanical properties. These polymers have shown promise in applications such as drug delivery systems and advanced coatings.

The safety profile of (1-methoxypropan-2-yl)(2-phenoxyethyl)amine

In conclusion, (1-methoxypropan-2-yl)(2-phenoxyethyl)amine